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Compound of Interest

Compound Name: 2-Phenyl-2-butenal

Cat. No.: B1236094 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of 2-Phenyl-2-butenal (CAS No.

4411-89-6), a valuable intermediate in organic synthesis with applications in the fragrance,

flavor, and pharmaceutical industries. This document details its commercial availability from

various suppliers, outlines a common synthetic protocol, and presents key technical data in a

structured format to support research and development activities.

Commercial Availability and Suppliers
2-Phenyl-2-butenal is readily available from a range of chemical suppliers, catering to both

research and bulk quantity requirements. The compound is typically supplied as a mixture of

(E) and (Z) isomers with a purity of 97% or higher. Below is a summary of prominent suppliers

and their offerings.
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Supplier
Product
Name/Grade

Purity
Available
Quantities

Thermo Fisher

Scientific (Alfa Aesar)

2-Phenyl-2-butenal,

(E)+(Z)
97% 5 g, 25 g

Sigma-Aldrich (Merck)

2-Phenyl-2-butenal,

mixture of cis and

trans, FG

≥97% 25 g

Chemical Bull 2-Phenyl-2-butenal Not Specified
Bulk and custom

orders

Various on

ChemicalBook
2-Phenyl-2-butenal 97% 25 g

Various on MOLBASE 2-Phenyl-2-butenal 96% - 99% 1 kg, 25 kg, 1 ton

Robinson Brothers 2-Phenyl-2-butenal Not Specified Not Specified

Smolecule 2-Phenyl-2-butenal Not Specified In Stock

Note: Pricing and availability are subject to change. It is recommended to consult the suppliers'

websites for the most current information.

Physicochemical Properties
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Property Value

Molecular Formula C₁₀H₁₀O[1][2]

Molecular Weight 146.19 g/mol [1][2]

Appearance Colorless to yellow liquid[3][4]

Boiling Point 177 °C at 15 mmHg

Density 1.034 g/mL at 25 °C

Refractive Index n20/D 1.561 (lit.)

Solubility
Soluble in oil and ethanol; insoluble in water.[5]

[6]

Flash Point 106 °C (222.8 °F)[1]

Safety and Handling
2-Phenyl-2-butenal is classified as a hazardous substance. It is known to cause skin and

serious eye irritation and may cause respiratory irritation.[3][7] Appropriate personal protective

equipment, including gloves, goggles, and a lab coat, should be worn when handling this

chemical.[1] Work should be conducted in a well-ventilated area. For detailed safety

information, refer to the Safety Data Sheet (SDS) provided by the supplier.[3][7]

Experimental Protocol: Synthesis of 2-Phenyl-2-
butenal
A common and effective method for the synthesis of 2-Phenyl-2-butenal is through a base-

catalyzed crossed-aldol (Claisen-Schmidt) condensation of benzaldehyde and propanal.[8] This

is followed by a selective catalytic hydrogenation of the carbon-carbon double bond to yield 2-

phenylbutanal if that is the desired final product.[8]

Materials and Reagents:
Benzaldehyde

Propanal
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Sodium hydroxide (NaOH) or other suitable base

Diethyl ether or other suitable extraction solvent

Anhydrous magnesium sulfate or other suitable drying agent

Palladium on activated carbon (5% Pd/C) (for subsequent hydrogenation)[8]

Ethyl acetate or other suitable solvent for hydrogenation[8]

Hydrogen gas (H₂)[8]

Procedure:
Step 1: Crossed-Aldol Condensation to form 2-Phenyl-2-butenal[8]

A solution of sodium hydroxide in water is prepared and cooled in an ice bath.

A mixture of benzaldehyde and propanal is added dropwise to the cooled base solution with

vigorous stirring. The temperature should be maintained below 20°C.

After the addition is complete, the reaction mixture is stirred at room temperature for 2-3

hours. The formation of a yellow oil or precipitate indicates product formation.[8]

The reaction mixture is then transferred to a separatory funnel and the product is extracted

with diethyl ether (3 x 50 mL).[8]

The combined organic layers are washed sequentially with water and a saturated sodium

bicarbonate solution.[8]

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

removed using a rotary evaporator.[8]

The crude 2-Phenyl-2-butenal can be purified by vacuum distillation.[8]

Step 2: Selective Hydrogenation to 2-Phenylbutanal (Optional)[8]

A hydrogenation apparatus (e.g., a Parr hydrogenator) is set up.
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2-Phenyl-2-butenal is dissolved in ethyl acetate in the reaction vessel.

5% Pd/C catalyst is carefully added to the solution.

The system is purged with an inert gas (e.g., nitrogen or argon) before introducing hydrogen

gas.

The vessel is pressurized with hydrogen gas (typically 1-4 atm) and the reaction is stirred

until the theoretical amount of hydrogen has been consumed.

The catalyst is removed by filtration, and the solvent is evaporated to yield the crude 2-

phenylbutanal, which can be further purified by distillation.

Visualizing the Workflow and Synthesis
To aid in the understanding of the sourcing and synthesis processes, the following diagrams

have been generated.

Sourcing and Evaluation Workflow
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Caption: A logical workflow for sourcing and evaluating 2-Phenyl-2-butenal.
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Caption: A simplified reaction scheme for the synthesis of 2-Phenyl-2-butenal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to 2-Phenyl-2-butenal: Commercial
Availability, Synthesis, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1236094#commercial-availability-and-suppliers-of-2-
phenyl-2-butenal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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